4-((2-chlorobenzyl)thio)-1-(2-hydroxyethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[(2-chlorophenyl)methylsulfanyl]-1-(2-hydroxyethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C16H17ClN2O2S/c17-13-6-2-1-4-11(13)10-22-15-12-5-3-7-14(12)19(8-9-20)16(21)18-15/h1-2,4,6,20H,3,5,7-10H2
• InChI Key: UKNMNIVZLHHQLW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC3=CC=CC=C3Cl)CCO
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

4-((2-chlorobenzyl)thio)-1-(2-hydroxyethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C16H17ClN2O2S and its molecular weight is 336.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound's synthesis involves intricate chemical reactions that yield novel heterocyclic systems. For instance, Gupta and Chaudhary (2014) describe the synthesis and spectroscopic characterization of indeno-thiazolopyrimidine heterocyclic systems, which involve reactions similar to those that might be used for the compound , highlighting the synthesis methodologies and characterization techniques such as NMR, IR, and mass spectral data (Richa Gupta & R. P. Chaudhary, 2014). These methods are crucial for understanding the compound's structure and properties.

Quantum Chemical Calculations

The theoretical studies, such as DFT calculations, play a significant role in predicting the molecular properties of such compounds. Kökbudak et al. (2020) conducted quantum-chemical calculations to find molecular properties of 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives, offering insights into the compound's electronic structure, which could be relevant for similar compounds in terms of understanding their reactivity and stability (Z. Kökbudak et al., 2020).

Biological Potential

Although the direct biological applications of "4-((2-chlorobenzyl)thio)-1-(2-hydroxyethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one" are not discussed in the available literature, related compounds exhibit promising biological activities. For example, Sayed et al. (2006) synthesized pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives, some of which showed antimicrobial activity, indicating the potential of such compounds for developing new pharmaceuticals (H. Sayed, A. H. Shamroukh, & A. E. Rashad, 2006).

Nonlinear Optical Properties

Hussain et al. (2020) explored the nonlinear optical properties of thiopyrimidine derivatives, demonstrating their potential in optoelectronic applications. Such studies are valuable for designing new materials with desirable electronic and optical properties (A. Hussain et al., 2020).